2-isothiocyanato-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)benzeneacetamide
2-isothiocyanato-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)benzeneacetamide
Brand Name:
Vulcanchem
CAS No.:
118243-28-0
VCID:
VC0039103
InChI:
InChI=1S/C20H27N3OS/c1-22(18-10-4-5-11-19(18)23-12-6-7-13-23)20(24)14-16-8-2-3-9-17(16)21-15-25/h2-3,8-9,18-19H,4-7,10-14H2,1H3/t18-,19-/m0/s1
SMILES:
CN(C1CCCCC1N2CCCC2)C(=O)CC3=CC=CC=C3N=C=S
Molecular Formula:
C20H27N3OS
Molecular Weight:
357.5 g/mol
2-isothiocyanato-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)benzeneacetamide
CAS No.: 118243-28-0
Main Products
VCID: VC0039103
Molecular Formula: C20H27N3OS
Molecular Weight: 357.5 g/mol
| CAS No. | 118243-28-0 |
|---|---|
| Product Name | 2-isothiocyanato-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)benzeneacetamide |
| Molecular Formula | C20H27N3OS |
| Molecular Weight | 357.5 g/mol |
| IUPAC Name | 2-(2-isothiocyanatophenyl)-N-methyl-N-[(1S,2S)-2-pyrrolidin-1-ylcyclohexyl]acetamide |
| Standard InChI | InChI=1S/C20H27N3OS/c1-22(18-10-4-5-11-19(18)23-12-6-7-13-23)20(24)14-16-8-2-3-9-17(16)21-15-25/h2-3,8-9,18-19H,4-7,10-14H2,1H3/t18-,19-/m0/s1 |
| Standard InChIKey | DVQHPFMHNHWLJF-UHFFFAOYSA-N |
| Isomeric SMILES | CN([C@H]1CCCC[C@@H]1N2CCCC2)C(=O)CC3=CC=CC=C3N=C=S |
| SMILES | CN(C1CCCCC1N2CCCC2)C(=O)CC3=CC=CC=C3N=C=S |
| Canonical SMILES | CN(C1CCCCC1N2CCCC2)C(=O)CC3=CC=CC=C3N=C=S |
| Synonyms | 2-isothiocyanato-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)benzeneacetamide 2-isothiocyanato-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)benzeneacetamide, (1R)-trans-isomer 2-isothiocyanato-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)benzeneacetamide, HBr(-)-isomer 2-isothiocyanato-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)benzeneacetamide, hydrochloride, (+)-isomer 2-isothiocyanato-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)benzeneacetamide, hydrochloride, (-)-isomer ICMPCB |
| PubChem Compound | 3082908 |
| Last Modified | Nov 11 2021 |
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